molecular formula C14H11NO2 B3023428 Acetamide, N-3-dibenzofuranyl- CAS No. 5834-25-3

Acetamide, N-3-dibenzofuranyl-

Cat. No. B3023428
CAS RN: 5834-25-3
M. Wt: 225.24 g/mol
InChI Key: LEHHDJYYMLPGOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Acetamide, N-3-dibenzofuranyl-, also known as N-(Dibenzofuran-3-yl)acetamide, is a chemical compound with the molecular formula C14H11NO2 . It is also referred to by other synonyms such as 3-ACETAMIDODIBENZOFURAN and N-{8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}acetamide .


Molecular Structure Analysis

The molecular weight of Acetamide, N-3-dibenzofuranyl- is 225.24 . The compound’s structure includes an acetamide group (CH3CONH2) attached to a dibenzofuranyl group .

Scientific Research Applications

Antiplatelet Activity

Research has shown that derivatives of dibenzofuran, including N-3-dibenzofuranyl-acetamide, exhibit significant antiplatelet activity. These compounds can inhibit platelet aggregation induced by various agonists such as arachidonic acid (AA), which is crucial in preventing thromboembolic diseases like myocardial infarction and stroke .

Anticholinesterase Activity

N-3-dibenzofuranyl-acetamide derivatives have been evaluated for their potential as anticholinesterase agents. Although they did not show promising inhibition compared to standard drugs like donepezil, their structural analogs are still of interest for developing treatments for neurodegenerative diseases such as Alzheimer’s .

Antioxidant Properties

The modification of flavonoids with acetamide groups, including N-3-dibenzofuranyl-acetamide, has been studied to enhance their bioavailability and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. These modifications can significantly improve the antioxidant capacity of the compounds, making them useful in combating oxidative stress-related conditions .

Pharmacological Applications

N-3-dibenzofuranyl-acetamide derivatives have been synthesized and evaluated for various pharmacological activities. These include analgesic properties, where certain derivatives have shown comparable or superior efficacy to standard analgesics like paracetamol .

Antimicrobial Activity

Research into dibenzofuran derivatives, including N-3-dibenzofuranyl-acetamide, has highlighted their potential as antimicrobial agents. These compounds can be effective against a range of bacterial and fungal pathogens, making them valuable in developing new antimicrobial therapies .

Cancer Research

The structural properties of N-3-dibenzofuranyl-acetamide make it a candidate for cancer research. Its derivatives can be explored for their cytotoxic effects on cancer cells, potentially leading to the development of new anticancer drugs .

Environmental Applications

N-3-dibenzofuranyl-acetamide and its derivatives can be used in environmental chemistry, particularly in the degradation of pollutants. Their chemical stability and reactivity make them suitable for applications in environmental cleanup and pollution control .

Material Science

In material science, N-3-dibenzofuranyl-acetamide derivatives can be used in the synthesis of novel polymers and materials with unique properties. These materials can have applications in various industries, including electronics, coatings, and nanotechnology .

Mechanism of Action

Target of Action

The primary target of Acetamide, N-3-dibenzofuranyl- is the Aliphatic amidase expression-regulating protein . This protein plays a crucial role in the regulation of amidase expression. Amidases are enzymes that catalyze the hydrolysis of amide bonds, and they are involved in a wide range of physiological functions.

Mode of Action

It is known that the compound interacts with its target protein, potentially altering its function . This interaction could lead to changes in the regulation of amidase expression, thereby affecting various physiological processes.

Biochemical Pathways

Given its interaction with the aliphatic amidase expression-regulating protein, it is likely that the compound influences pathways related to the hydrolysis of amide bonds . The downstream effects of this could be wide-ranging, given the importance of amidases in numerous physiological functions.

Result of Action

Given its interaction with the aliphatic amidase expression-regulating protein, it is likely that the compound has an impact on the regulation of amidase expression . This could potentially influence a variety of physiological processes.

properties

IUPAC Name

N-dibenzofuran-3-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11NO2/c1-9(16)15-10-6-7-12-11-4-2-3-5-13(11)17-14(12)8-10/h2-8H,1H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LEHHDJYYMLPGOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40207071
Record name Acetamide, N-3-dibenzofuranyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40207071
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

225.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Acetamide, N-3-dibenzofuranyl-

CAS RN

5834-25-3
Record name Acetamide, N-3-dibenzofuranyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005834253
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Acetamide, N-3-dibenzofuranyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40207071
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5834-25-3
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Acetamide, N-3-dibenzofuranyl-
Reactant of Route 2
Reactant of Route 2
Acetamide, N-3-dibenzofuranyl-
Reactant of Route 3
Reactant of Route 3
Acetamide, N-3-dibenzofuranyl-
Reactant of Route 4
Reactant of Route 4
Acetamide, N-3-dibenzofuranyl-
Reactant of Route 5
Reactant of Route 5
Acetamide, N-3-dibenzofuranyl-
Reactant of Route 6
Reactant of Route 6
Acetamide, N-3-dibenzofuranyl-

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.